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Compound of Interest

Compound Name: 6-Bromoquinazoline

Cat. No.: B049647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 6-
bromoquinazoline, a key heterocyclic compound with significant applications in medicinal

chemistry and drug development.[1] Due to the limited availability of publicly accessible,

experimentally verified spectral data for the parent 6-bromoquinazoline, this guide presents

representative data from a closely related derivative, 6-bromo-2-mercapto-3-phenylquinazolin-

4(3H)-one, to provide insight into the expected spectral characteristics.[2]

This document details generalized experimental protocols for Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS) and outlines a typical workflow for the spectral

characterization of such compounds.

Representative Spectral Data
While specific data for 6-bromoquinazoline is not readily available in the cited literature, the

following tables summarize the quantitative ¹H NMR, ¹³C NMR, and MS data for a

representative derivative, providing a reference for the types of signals and fragments to be

expected.

¹H NMR Spectral Data
The ¹H NMR spectrum provides information about the chemical environment of hydrogen

atoms in a molecule. The following data was obtained for a derivative in CDCl₃ at 500 MHz.[2]
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment
(Representative
Derivative)

8.39 d 2.0 quinazoline H

7.85 dd 9.0, 2.0 quinazoline H

7.58 d 8.5 quinazoline H

¹³C NMR Spectral Data
The ¹³C NMR spectrum reveals the carbon framework of a molecule. The data below for a

derivative was recorded in CDCl₃ at 125 MHz.[2]

Chemical Shift (δ) ppm Assignment (Representative Derivative)

160.60 C=O

158.04 C=N

146.60 Ar-C

138.26 Ar-C

137.75 Ar-C

135.77 Ar-C

121.32 Ar-C

118.99 Ar-C-Br

Mass Spectrometry (MS) Data
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. The presence of a bromine atom results in a characteristic isotopic pattern

(⁷⁹Br and ⁸¹Br) in the mass spectrum.[2] The molecular weight of 6-bromoquinazoline is

209.04 g/mol , and its exact mass is 207.96361 Da.
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m/z Relative Intensity (%)
Assignment
(Representative Derivative)

438.1 13.09 [M]⁺

403.1 37.90 [M-Cl]⁺

329.0 24.16

252.1 28.42

181.1 96.56

105.1 100

Experimental Protocols
The following are generalized protocols for acquiring the spectral data for quinazoline

derivatives.

NMR Spectroscopy
Sample Preparation:

Weigh approximately 10-20 mg of the compound for ¹H NMR and 50-100 mg for ¹³C NMR.

Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

in a clean, dry vial.

Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.

Instrumentation and Data Acquisition:

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.

¹H NMR Parameters:

Pulse Program: Standard one-pulse sequence.

Temperature: 298 K (25 °C).
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Spectral Width: 12-15 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

¹³C NMR Parameters:

Pulse Program: Standard proton-decoupled pulse sequence.

Temperature: 298 K (25 °C).

Spectral Width: 200-220 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2 seconds.

Mass Spectrometry
Sample Introduction and Ionization:

The sample is introduced into the mass spectrometer via direct infusion or after separation

by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

Electron Ionization (EI) is a common method for such compounds.

Mass Analysis:

The ionized fragments are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole or time-of-flight).

The detector records the abundance of each ion, generating the mass spectrum.

Workflow for Spectral Characterization
The following diagram illustrates the logical workflow for the synthesis and spectral

characterization of a compound like 6-bromoquinazoline.
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Caption: Workflow for Synthesis and Spectral Analysis.
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This guide provides a foundational understanding of the spectral characteristics and analytical

methodologies relevant to 6-bromoquinazoline and its derivatives. For definitive identification

and characterization, it is recommended to acquire and analyze the spectral data of a pure

sample of 6-bromoquinazoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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